Cas no 1218790-40-9 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1218790-40-9
• MF: C₁₀H₁₄BF₃N₂O₂
• MW: 262.036572933197
• MDL: MFCD28391124
• CID: 829224
• PubChem ID: 329762971
• Update Time: 2025-04-19

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• [3-(Trifluoromethyl)-1H-pyrazol-4-yl]boronic Acid Pinacol Ester
• 3-(Trifluoromethyl)-1H-pyrazole-4-boronic acid pinacol ester
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• AS-35834
• (3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 3-(Trifluoromethyl)pyrazole-4-boronic Acid Pinacol Ester
• SY031088
• EN300-396045
• 3-(Trifluoromethyl)-1H-pyrazole-4-boronic acid pinacol ester, 97%
• 1H-Pyrazole, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-
• 3-(Trifluoromethyl)-1H-pyrazole-4-boronic acid, pinacol ester
• 3-Trifluoromethyl-1H-pyrazole-4-boronic acid pinacol ester
• DTXSID70672879
• DB-347734
• 3-Trifluoromethyl-1H-pyrazole-4-boronic acid, pinacol ester
• Z2044812081
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3-trifluoromethyl-1H-pyrazole
• MFCD11501039
• 1218790-40-9
• SCHEMBL1159688
• AKOS015960287
• SB12184

• MDL： MFCD28391124
• Inchi： 1S/C10H14BF3N2O2/c1-8(2)9(3,4)18-11(17-8)6-5-15-16-7(6)10(12,13)14/h5H,1-4H3,(H,15,16)
• InChI Key： WHYPQJYBTNZKBY-UHFFFAOYSA-N
• SMILES： FC(C1=C(B2OC(C)(C)C(C)(C)O2)C=NN1)(F)F

Computed Properties

• Exact Mass: 262.1100423g/mol
• Monoisotopic Mass: 262.1100423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Melting Point: 151-155 °C

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C